2-(2,4-difluorophenoxy)-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenoxy)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C12H11F2NO4S/c13-8-1-2-11(10(14)5-8)19-6-12(16)15-9-3-4-20(17,18)7-9/h1-5,9H,6-7H2,(H,15,16)
• InChI Key: LLUFRAYHFQSTKH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)NC(=O)COC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2NO4S
• Molecular Weight: 303.28 g/mol

Description

2-(2,4-difluorophenoxy)-N-(1,1-dioxido-2,3-dihydro-3-thienyl)acetamide, also known as DTTA, is a chemical compound that has been studied extensively for its potential use in scientific research. DTTA is a synthetic compound that was first synthesized in 2012 by researchers at the University of Oxford. Since then, DTTA has been the subject of numerous studies investigating its potential applications in various fields of research.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of O-Glycopeptides : The synthesis of 2-acetamido-2-deoxy-β-d-glucopyranose O-glycopeptides from N-dithiasuccinoyl-protected derivatives is significant in biochemistry and molecular biology research, where the focus is on understanding protein structures and functions (Jensen, Hansen, Venugopal, & Barany, 1996).

• Photoinitiator for Polymer Networks : Research has been conducted on the use of thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator, which relates to the compound , for preparing robust polymer/filler networks. This application is critical in materials science, particularly in the development of new materials with enhanced thermal stability (Batibay, Gunkara, Ocal, & Arsu, 2020).

Medicinal Chemistry and Pharmacology

• Anticancer Drug Development : A study on the synthesis, structure, and molecular docking analysis of an anticancer drug of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide demonstrates the potential of related compounds in drug discovery and development. This study contributes to understanding how these compounds can target specific receptors in cancer therapy (Sharma et al., 2018).

Electrochemistry and Materials Science

• Electrochemical Polymerization : The electrochemical polymerization of an electron-deficient fluorene derivative bearing ethylenedioxythiophene side groups, related to the compound of interest, is significant in the field of electrochemistry. This study contributes to the development of new electrochromic materials and understanding their properties (Bezgin & Önal, 2010).

Advanced Synthesis Techniques

• Scaleable Synthesis of Thrombin Inhibitor : Research on the scaleable synthesis of a 3-aminopyrazinone acetamide thrombin inhibitor relates to the compound in focus. This study is crucial in the field of medicinal chemistry, particularly for the development of new therapeutic agents (Ashwood et al., 2004).